Cas no 20933-24-8 (2-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 2-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 20933-24-8
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD09056778
• CID: 239225
• PubChem ID: 11601291
• Update Time: 2025-05-25

2-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-6-methoxy-
• 2-Bromo-6-methoxy-1-tetralone
• 2-bromo-6-methoxy-3,4-dihydro-2H-naphthalen-1-one
• 2-Brom-6-methoxy-3,4-dihydro-2H-naphthalin-1-on
• 2-bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• AGN-PC-00CFJH
• ANW-54674
• CTK0J9640
• SBB069438
• SureCN2440274
• MFCD09056778
• CS-0038961
• AKOS016001251
• AS-68787
• AM803499
• 2-bromo-6-methoxy-3, 4-dihydro-2H-naphthalen-1-one
• DTXSID40469278
• A815035
• 20933-24-8
• 2-bromo-6-methoxy-3,4-dihydronaphthalen-1 (2H)-one
• bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one
• ?2-BROMO-6-METHOXY-3,4-DIHYDRONAPHTHALEN-1(2H)-ONE
• 2-Bromo-6-methoxytetralone
• SCHEMBL2440274
• 1(2H)-Naphthalenone,2-bromo-3,4-dihydro-6-methoxy-
• 2-bromanyl-6-methoxy-3,4-dihydro-2H-naphthalen-1-one
• FT-0656329
• MB06964
• 2 -Bromo-6-methoxytetralone

• MDL： MFCD09056778
• Inchi： 1S/C11H11BrO2/c1-14-8-3-4-9-7(6-8)2-5-10(12)11(9)13/h3-4,6,10H,2,5H2,1H3
• InChI Key： NAXVBXDTOCUKNH-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC(=CC=2CC1)OC)=O

Computed Properties

• Exact Mass: 253.99423
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.491
• Boiling Point: 367.642°C at 760 mmHg
• Flash Point: 176.144°C
• Refractive Index: 1.589
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one

2-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one: A Comprehensive Overview

2-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one (CAS No. 20933-24-8) is a complex organic compound with significant applications in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a naphthalene ring system with substituents at positions 1, 6, and 7. The presence of a bromine atom at position 2 and a methoxy group at position 6 contributes to its distinct chemical properties and reactivity.

The naphthalene framework of this compound serves as a versatile platform for various chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs. The bromine atom at position 2 plays a crucial role in enabling electrophilic aromatic substitution reactions, making it a valuable precursor for functionalized naphthals.

One of the most notable aspects of 2-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one is its ability to undergo nucleophilic aromatic substitution under specific conditions. This property has been extensively explored in recent research to develop efficient synthetic routes for complex molecules. For instance, the compound has been used as a starting material for the synthesis of heterocyclic compounds, which are known for their pharmacological activities.

The methoxy group at position 6 imparts electron-donating effects on the aromatic ring, enhancing the reactivity of the compound towards various nucleophiles. This feature has been exploited in the design of novel antiviral agents, where the compound serves as a key intermediate. Recent advancements in this area have demonstrated its potential in targeting viral replication mechanisms, making it a promising candidate for antiviral drug development.

In addition to its synthetic applications, 2-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one has also been studied for its photophysical properties. Research indicates that the compound exhibits strong fluorescence under UV light, which suggests its potential application in sensors and biosensors. This property has garnered significant attention in the field of analytical chemistry, where there is a growing demand for sensitive detection systems.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a suitable naphthol derivative followed by methylation to introduce the methoxy group. Recent optimizations in these methods have led to higher yields and improved purity levels, making the compound more accessible for large-scale applications.

From an environmental perspective, the stability and biodegradability of 2-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one have been evaluated in recent studies. These findings are critical for assessing its safety profile and ensuring sustainable practices in its production and use. The compound has been found to degrade under specific environmental conditions, reducing concerns related to long-term persistence in ecosystems.

In conclusion, 2-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one (CAS No. 20933-24-8) is a versatile organic compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing scientific innovation.